Cas no 1805185-66-3 (3-Cyano-5-(difluoromethyl)-6-nitropyridine-2-sulfonamide)

• Product Name: 3-Cyano-5-(difluoromethyl)-6-nitropyridine-2-sulfonamide
• CAS No: 1805185-66-3
• MF: C₇H₄F₂N₄O₄S
• MW: 278.192866325378
• CID: 4877343
• Update Time: 2025-10-28

3-Cyano-5-(difluoromethyl)-6-nitropyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-6-nitropyridine-2-sulfonamide

• Inchi： 1S/C7H4F2N4O4S/c8-5(9)4-1-3(2-10)7(18(11,16)17)12-6(4)13(14)15/h1,5H,(H2,11,16,17)
• InChI Key： LYXKZYNLOBJKFI-UHFFFAOYSA-N
• SMILES： S(C1C(C#N)=CC(C(F)F)=C([N+](=O)[O-])N=1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 476
• XLogP3: 0.3
• Topological Polar Surface Area: 151

Additional information on 3-Cyano-5-(difluoromethyl)-6-nitropyridine-2-sulfonamide

Introduction to 3-Cyano-5-(difluoromethyl)-6-nitropyridine-2-sulfonamide (CAS No. 1805185-66-3)

3-Cyano-5-(difluoromethyl)-6-nitropyridine-2-sulfonamide, with the CAS number 1805185-66-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by the presence of a cyano group, a difluoromethyl substituent, a nitro group, and a sulfonamide moiety. These functional groups collectively contribute to its chemical stability, solubility, and biological activity.

The synthesis of 3-Cyano-5-(difluoromethyl)-6-nitropyridine-2-sulfonamide typically involves multi-step reactions, including the formation of the pyridine ring, introduction of the cyano and nitro groups, and subsequent functionalization with the difluoromethyl and sulfonamide groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for further research and development.

In terms of its physical properties, 3-Cyano-5-(difluoromethyl)-6-nitropyridine-2-sulfonamide is a crystalline solid with a well-defined melting point. Its solubility in various organic solvents has been studied extensively, which is crucial for its use in both laboratory settings and industrial applications. The compound's stability under different conditions, such as temperature and pH, has also been evaluated to ensure its reliability in diverse experimental setups.

The biological activity of 3-Cyano-5-(difluoromethyl)-6-nitropyridine-2-sulfonamide has been a focal point of numerous studies. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a promising candidate for the development of new therapeutic agents. For instance, it has demonstrated significant activity against kinases involved in various signaling pathways, which are often dysregulated in diseases such as cancer and inflammatory disorders.

One of the key areas where 3-Cyano-5-(difluoromethyl)-6-nitropyridine-2-sulfonamide has shown promise is in oncology. Preclinical studies have indicated that it can effectively inhibit the growth of cancer cells by targeting multiple signaling pathways. This multifaceted approach may offer advantages over traditional monotherapy strategies, potentially leading to more effective treatment regimens with reduced side effects.

In addition to its anti-cancer properties, 3-Cyano-5-(difluoromethyl)-6-nitropyridine-2-sulfonamide has also been investigated for its potential anti-inflammatory effects. In vitro and in vivo studies have demonstrated that it can modulate the expression of pro-inflammatory cytokines and chemokines, suggesting its utility in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic profile of 3-Cyano-5-(difluoromethyl)-6-nitropyridine-2-sulfonamide has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have provided valuable insights into its bioavailability and potential for drug-drug interactions. The compound's favorable pharmacokinetic properties make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Cyano-5-(difluoromethyl)-6-nitropyridine-2-sulfonamide in human subjects. Early results from phase I trials have shown promising outcomes, with no major adverse events reported. These findings have paved the way for more advanced clinical trials to further assess its therapeutic potential.

Beyond its therapeutic applications, 3-Cyano-5-(difluoromethyl)-6-nitropyridine-2-sulfonamide has also found use as a research tool in academic and industrial laboratories. Its unique chemical structure makes it an ideal probe for studying enzyme kinetics and receptor-ligand interactions. Additionally, it serves as a valuable starting material for the synthesis of other bioactive compounds.

In conclusion, 3-Cyano-5-(difluoromethyl)-6-nitropyridine-2-sulfonamide (CAS No. 1805185-66-3) is a versatile compound with significant potential in both research and therapeutic applications. Its unique combination of functional groups confers it with desirable chemical properties and biological activities that make it an exciting area of focus for ongoing studies. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field of medicinal chemistry.